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Compound of Interest

Compound Name: Tributyltetradecylphosphonium

CAS No.: 91582-83-1

Cat. No.: B14369193

Get Quote

Executive Summary
For researchers and formulation scientists, the choice between TTPC and BKC is dictated by

the severity of the application environment.

Benzalkonium Chloride (BKC) is the industry standard for mild, physiological conditions

(pharmaceutical preservatives, topical antiseptics) due to its extensive regulatory safety

data. However, it fails under high thermal stress (>150°C) and alkaline conditions due to

Hofmann elimination.

Tributyltetradecylphosphonium Chloride (TTPC) is the superior candidate for high-stress

industrial and catalytic applications. It exhibits thermal stability up to ~300°C, superior biofilm

penetration, and resistance to oxidative degradation, making it the preferred choice for

phase transfer catalysis (PTC) in hot/basic media and antimicrobial control in harsh oilfield

environments.
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Chemical Foundation & Structural Impact
The divergence in stability stems directly from the central cation: Phosphorus (P⁺) vs. Nitrogen

(N⁺).

Feature
Benzalkonium Chloride

(BKC)

Tributyltetradecylphosphoniu

m Chloride (TTPC)

Core Cation
Nitrogen (Ammonium,

)

Phosphorus (Phosphonium,

)

Atomic Radius Small (~70 pm) Large (~110 pm)

Charge Density High (Hard cation)
Lower (Softer, more diffuse

charge)

Lipophilicity Moderate

High (Facilitates

membrane/organic phase

penetration)

Key Weakness
Susceptible to Hofmann

Elimination (Base/Heat)

Susceptible to Alkaline

Hydrolysis (only at extreme

pH/Temp)

Mechanism of Failure: Hofmann Elimination (BKC)
In BKC, the

-hydrogens on the alkyl chains are acidic due to the inductive effect of the

center. Under thermal stress or basic conditions, a base abstracts a

-proton, leading to the cleavage of the C-N bond and the formation of an alkene and a tertiary
amine (degradation products).

TTPC Advantage: The C-P bond is more robust against this specific elimination pathway under

standard process conditions, granting it superior thermal endurance.

Stability Profile Analysis
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A. Thermal Stability
TTPC significantly outperforms BKC in high-temperature scenarios, such as autoclaving,

polymer extrusion, or high-temperature catalysis.

Parameter BKC TTPC Implication

Onset of Degradation

(

)

~150°C - 180°C ~280°C - 300°C

TTPC survives melt-

processing and high-

temp reactions.

Peak Degradation (

)
~220°C >350°C

BKC decomposes

rapidly once threshold

is breached.

Degradation Products

Benzyl chloride,

tertiary amines,

alkenes

Phosphine oxides,

alkanes (slower

formation)

BKC byproducts are

often toxic or volatile.

B. Chemical & pH Stability
Oxidative Stability: TTPC is compatible with strong oxidizers (e.g., Chlorine Dioxide,

Peroxide) used in water treatment, whereas BKC can be degraded or precipitate out.

Alkaline Tolerance: BKC degrades rapidly at pH > 10 at elevated temperatures. TTPC

maintains catalytic and biocidal activity in alkaline media, making it ideal for Phase Transfer

Catalysis (PTC) in nucleophilic substitutions.

C. Biological Stability (Biofilm Efficacy)
Stability is not just chemical; it is the maintenance of efficacy over time in complex matrices.

Biofilm Penetration: TTPC's higher lipophilicity and "softer" charge allow it to penetrate the

negatively charged exopolysaccharide (EPS) matrix of biofilms more effectively than BKC.

Resistance: TTPC has shown efficacy against bacterial strains that have developed

resistance to standard QACs (Quaternary Ammonium Compounds) like BKC.
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Visualizing the Degradation Pathways
The following diagram illustrates the structural difference and the primary degradation pathway

(Hofmann Elimination) that limits BKC stability compared to TTPC.

Benzalkonium Chloride (BKC)

Tributyltetradecylphosphonium Cl (TTPC)

Structure: [N-Alkyl-Benzyl]Cl Stressor: Heat (>150°C) + Base Mechanism: Hofmann Elimination
(Beta-Hydrogen Abstraction)

Result: Tertiary Amine + Alkene
(LOSS OF ACTIVITY)

Result: Molecule Intact
(MAINTAINED ACTIVITY)

TTPC outperforms
in thermal endurance

Structure: [P-Tributyl-Tetradecyl]Cl Stressor: High Heat (up to 300°C) Mechanism: High C-P Bond Stability
Resistant to Elimination

Click to download full resolution via product page

Caption: Comparative degradation pathways showing BKC's susceptibility to Hofmann

elimination versus TTPC's thermal resilience.

Experimental Protocols
To validate these stability claims in your own laboratory, use the following self-validating

protocols.

Protocol A: Comparative Thermal Stress Testing (TGA)
Objective: Determine the precise degradation onset temperature (

) for TTPC vs. BKC.

Sample Prep: Dry TTPC and BKC samples in a vacuum oven at 60°C for 24 hours to remove

hygroscopic moisture (critical for accurate weight loss data).

Instrument: Thermogravimetric Analyzer (TGA).
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Method:

Ramp: Heat from 25°C to 600°C at 10°C/min.

Atmosphere: Nitrogen (

) flow at 50 mL/min (inert) and Air (oxidative) in separate runs.

Data Analysis:

Calculate

(Temperature at 5% weight loss).

Expected Result: BKC

; TTPC

.

Protocol B: Post-Stress Antimicrobial Efficacy (MIC)
Objective: Verify if thermal stress compromises biocidal activity.

Stress Induction:

Prepare 1% stock solutions of BKC and TTPC.

Aliquot each into two sets: "Control" (Room Temp) and "Stressed" (Autoclave at 121°C for

30 mins or heat block at 150°C for 1 hour).

Microbial Challenge: Use Pseudomonas aeruginosa (Gram-negative biofilm former).

Workflow:

Perform serial dilutions (1:2) of Control and Stressed samples in 96-well plates.

Inoculate with

CFU/mL bacteria.
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Incubate at 37°C for 24 hours.

Readout: Determine Minimum Inhibitory Concentration (MIC) via turbidity.

Validation:

If BKC MIC increases (e.g., from 50 ppm to >200 ppm) after stress, degradation has

occurred.

TTPC MIC should remain constant (e.g., ~12-25 ppm) between Control and Stressed

groups.

Application Decision Matrix
Use this logic flow to select the correct compound for your formulation.

Start: Define Application Needs

Is Process Temp > 150°C?

Is Biofilm/SRB Control Critical?

No

SELECT TTPC
(High Stability/Industrial)

Yes

Is it for Human Topical/Ophthalmic Use?

No

Yes (Oilfield/Water Treatment)

No (Catalysis/Chemical Synthesis)

SELECT BKC
(Pharma/Mild Conditions)

Yes

Click to download full resolution via product page
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Caption: Decision tree for selecting between TTPC and BKC based on thermal, biological, and

regulatory constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b14369193/docs#comparative-guide-
tributyltetradecylphosphonium-chloride-ttpc-vs-benzalkonium-chloride-bkc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b14369193/docs#comparative-guide-tributyltetradecylphosphonium-chloride-ttpc-vs-benzalkonium-chloride-bkc
https://www.benchchem.com/product/b14369193/docs#comparative-guide-tributyltetradecylphosphonium-chloride-ttpc-vs-benzalkonium-chloride-bkc
https://www.benchchem.com/product/b14369193?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14369193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

